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Molecular Target and Clinical Trial Context
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Compound Focus: TTP607
Cat. No.: S548314

TTP607 is identified as a compound that binds to the protein Aurora Kinase C (AURKC) [1]. AURKC is a
serine/threonine protein kinase that plays a critical role in cell division, particularly in processes like

cytokinesis and chromosome segregation [1].

A clinical trial titled "TTP607 in Refractory Solid Malignancies" provides the primary context for this

compound [2]. The available details are summarized in the table below.

Trial Attribute Details

Phase Phase | [2]

Study Design Open-label, single-group assignment, dose escalation [2]

Patient Population Patients with advanced refractory solid malignancies [2]

Intervention TTP607 administered in cycles of five daily one- to four-hour infusions [2]
Primary Objectives Evaluate safety, tolerability, and pharmacokinetics [2]

Experimental Workflow for a Phase | Trial

While specific laboratory protocols for studying TTP607 are not available, the general workflow of a Phase
I oncology trial follows a structured process to determine the safe dosage and understand how the drug

behaves in the body. The diagram below outlines this key pathway.
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Strategies for Finding More Information

The search results lack the technical depth required for a whitepaper. To conduct a more thorough

investigation, you may find the following approaches helpful.
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e Consult Specialized Databases: Search clinical trial registries like ClinicalTrials.gov using the
identifier "TTP607". Even if the trial is completed, registry entries often contain detailed study
protocols and sometimes summary results.

¢ Explore Scientific Literature: Perform a targeted search on platforms like PubMed using queries
such as "TTP607 Aurora Kinase" or "TTP607 clinical trial". This may uncover published research
articles or conference abstracts with detailed methodological and results data.

¢ Investigate the Target Pathway: Since TTP607 is an AURKC binder [1], researching the broader
Aurora kinase family and their roles in cancer cell division can provide valuable context for
understanding the drug's intended mechanism of action.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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